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Compound of Interest

Compound Name: 4-Methoxybenzoyl isothiocyanate

Cat. No.: B098682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxybenzoyl isothiocyanate, with the Chemical Abstracts Service (CAS) registry

number 16778-84-0, is an aromatic isothiocyanate that holds potential for exploration in various

scientific domains, particularly in medicinal chemistry and drug discovery. The isothiocyanate

functional group (-N=C=S) is a key feature of numerous naturally occurring compounds,

renowned for their broad spectrum of biological activities. This technical guide provides a

comprehensive overview of the available scientific information on 4-Methoxybenzoyl
isothiocyanate, including its physicochemical properties, synthesis, and potential biological

significance, with a focus on its relevance to cancer research.

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is fundamental for its

application in research and development. The key properties of 4-Methoxybenzoyl
isothiocyanate are summarized in the table below.
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Property Value Reference

CAS Number 16778-84-0 [1][2][3]

Molecular Formula C₉H₇NO₂S [1][2][4]

Molecular Weight 193.22 g/mol [1][3][4]

IUPAC Name
4-methoxybenzoyl

isothiocyanate
[4]

Synonyms Not available

Appearance Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Purity Typically ≥98% [3]

Synthesis of 4-Methoxybenzoyl Isothiocyanate
While a specific, detailed experimental protocol for the synthesis of 4-Methoxybenzoyl
isothiocyanate (CAS 16778-84-0) is not readily available in the reviewed literature, a general

and widely applicable method for the synthesis of isothiocyanates from their corresponding

primary amines can be adapted. This common method involves the reaction of a primary amine

with carbon disulfide in the presence of a base to form a dithiocarbamate salt, which is

subsequently treated with a desulfurizing agent.

A plausible synthetic route starting from 4-methoxybenzamide is outlined below. This proposed

pathway is based on established chemical transformations.

Starting Material Intermediate Final Product

4-Methoxybenzamide 4-Methoxybenzoyl chloride
SOCl₂ or (COCl)₂

4-Methoxybenzoyl isothiocyanate
KSCN or NaSCN
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Caption: Proposed synthesis of 4-Methoxybenzoyl isothiocyanate.

General Experimental Protocol for Isothiocyanate
Synthesis
The following is a generalized protocol for the synthesis of an aryl isothiocyanate from an

arylamine, which can serve as a foundational method for the synthesis of 4-Methoxybenzoyl
isothiocyanate from 4-methoxyaniline.

Materials:

4-Methoxyaniline

Carbon disulfide (CS₂)

Triethylamine (Et₃N) or another suitable base

Di-tert-butyl dicarbonate (Boc₂O) or another activating agent

4-Dimethylaminopyridine (DMAP) (catalytic amount)

Anhydrous solvent (e.g., ethanol, dichloromethane)

Ethyl acetate for extraction

Silica gel for column chromatography

Procedure:

Dissolve 4-methoxyaniline in an anhydrous solvent.

Add carbon disulfide and triethylamine to the solution and stir at room temperature for a

specified duration (e.g., 1 hour) to form the dithiocarbamate salt.

Cool the reaction mixture in an ice bath and add di-tert-butyl dicarbonate and a catalytic

amount of DMAP.
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Allow the reaction to proceed at room temperature for several hours.

Upon completion, the reaction mixture is typically worked up by extraction with an organic

solvent like ethyl acetate.

The crude product is then purified using silica gel column chromatography to yield the pure

isothiocyanate.

Potential Biological Activities and Mechanisms of
Action
While specific biological data for 4-Methoxybenzoyl isothiocyanate is limited, the broader

class of isothiocyanates has been extensively studied, revealing significant potential in cancer

chemoprevention and therapy.[5][6][7] The biological activities of isothiocyanates are attributed

to their ability to modulate various cellular signaling pathways.

Anticancer Mechanisms of Isothiocyanates
Isothiocyanates are known to exert their anticancer effects through a multitude of mechanisms,

including:

Induction of Apoptosis: Isothiocyanates can trigger programmed cell death in cancer cells

through both intrinsic (mitochondrial) and extrinsic pathways.[8][9]

Cell Cycle Arrest: They can halt the proliferation of cancer cells by arresting the cell cycle at

different checkpoints.[10]

Inhibition of Angiogenesis: Isothiocyanates can inhibit the formation of new blood vessels

that tumors need to grow and metastasize.[5]

Modulation of Phase I and Phase II Enzymes: They can inhibit phase I enzymes that activate

pro-carcinogens and induce phase II enzymes that detoxify carcinogens.[6][7]

Anti-inflammatory Effects: Chronic inflammation is a known driver of cancer, and

isothiocyanates can suppress inflammatory pathways, such as the NF-κB pathway.[5]
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The potential signaling pathways that could be modulated by 4-Methoxybenzoyl
isothiocyanate, based on the known activities of related compounds, are depicted below.

Compound

Signaling Pathways

Cellular Effects

4-Methoxybenzoyl
isothiocyanate

Akt/mTOR Pathway

Inhibition

HIF-1α Pathway

Inhibition

NF-κB Pathway

Inhibition

Apoptosis Cell Cycle Arrest Anti-Angiogenesis Anti-Inflammation

Click to download full resolution via product page

Caption: Potential signaling pathways modulated by 4-Methoxybenzoyl isothiocyanate.

Studies on structurally related compounds, such as 4-(methylthio)butyl isothiocyanate, have

demonstrated the ability to modulate the Akt/mTOR and hypoxia-inducible factor-1α (HIF-1α)

pathways in breast cancer models.[11] Furthermore, other isothiocyanates have been shown to

possess antibacterial properties, particularly against Gram-negative bacteria.[12]

Experimental Protocols for Biological Evaluation
For researchers interested in investigating the biological effects of 4-Methoxybenzoyl
isothiocyanate, the following are standard experimental protocols commonly used to assess

the efficacy of isothiocyanates.

Cell Viability Assay (MTT Assay)
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This assay is a fundamental method to determine the cytotoxic effects of a compound on

cancer cell lines.

Workflow:

Seed cancer cells
in 96-well plate

Treat with varying
concentrations of
4-Methoxybenzoyl

isothiocyanate

Incubate for
24-72 hours Add MTT reagent

Incubate to allow
formazan crystal

formation

Solubilize formazan
crystals with DMSO

Measure absorbance
at 570 nm Calculate IC₅₀ value

Click to download full resolution via product page

Caption: Workflow for a standard MTT cell viability assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)
This flow cytometry-based assay is used to quantify the induction of apoptosis by a compound.

Methodology:

Treat cancer cells with 4-Methoxybenzoyl isothiocyanate for a predetermined time.

Harvest the cells and wash them with PBS.

Resuspend the cells in Annexin V binding buffer.

Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

Incubate in the dark at room temperature.

Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic,

late apoptotic, and necrotic cells.

Conclusion
4-Methoxybenzoyl isothiocyanate (CAS 16778-84-0) is a compound of interest for chemical

and biological research. While specific data on its properties and activities are still emerging,

the extensive research on the isothiocyanate class of compounds provides a strong rationale
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for its investigation as a potential therapeutic agent, particularly in the context of cancer. This

technical guide serves as a foundational resource for researchers, providing available data and

outlining standard methodologies for further exploration of this promising molecule. Future

studies are warranted to fully elucidate its synthesis, physicochemical characteristics, and

biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methoxybenzoyl
Isothiocyanate (CAS 16778-84-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098682#4-methoxybenzoyl-isothiocyanate-cas-
16778-84-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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